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Compound of Interest

Compound Name: Tetraethylammonium Iodide

Cat. No.: B1221715 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical protocols for

the handling and disposal of Tetraethylammonium Iodide, ensuring the protection of

laboratory personnel and the integrity of your research. Adherence to these procedures is

critical for minimizing risks associated with this compound.

Tetraethylammonium Iodide is a quaternary ammonium salt that requires careful handling

due to its potential health hazards. It can cause skin and serious eye irritation, as well as

respiratory irritation.[1][2] This document outlines the necessary personal protective equipment

(PPE), step-by-step operational procedures, and compliant disposal methods.

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety and physical

property data for Tetraethylammonium Iodide.
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Property Value Source

Molecular Formula C8H20IN [2][3]

Molecular Weight 257.16 g/mol [3][4]

Melting Point >300 °C [3]

Intraperitoneal LD50 (mouse) 35 mg/kg [4][5]

ACGIH TLV (for Iodides)
0.01 ppm (inhalable fraction

and vapor)
[4][5]

Operational Plan for Safe Handling
A systematic approach to handling Tetraethylammonium Iodide is crucial to prevent exposure

and contamination. The following step-by-step protocol must be followed:

1. Pre-Handling Preparations:

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[6]
Work in a well-ventilated area, preferably within a chemical fume hood.[1][6][7]
Confirm that all required PPE is available and in good condition.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[1][8]
Hand Protection: Wear protective gloves.[1][8] Inspect gloves for any signs of damage before
use.
Skin Protection: Wear suitable protective clothing to prevent skin contact.[1][8]
Respiratory Protection: If there is a risk of dust formation, wear an approved mask or
respirator (e.g., N95 dust mask).[1][3]

3. Handling the Compound:

Avoid breathing in dust or fumes.[1][7]
Wash hands thoroughly after handling the substance.[7]
Avoid contact with skin, eyes, and clothing.[6][7]
When not in use, keep the container tightly closed.[1][7]
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Store in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[1][6][7] The
substance is also light-sensitive and hygroscopic.[2][7]

4. In Case of Exposure:

Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[7] If
breathing has stopped, provide artificial respiration.[6][7]
Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][7] If skin
irritation occurs, seek medical advice.[1][7] Contaminated clothing should be removed and
washed before reuse.[1][7]
Eye Contact: Rinse cautiously with water for several minutes.[1][7] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[1][7] If eye irritation persists,
seek medical attention.[1][7]
Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water and seek immediate
medical attention.[1][9]

Disposal Plan
Proper disposal of Tetraethylammonium Iodide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a suitable, labeled, and closed container.

Avoid generating dust during collection; sweep or shovel into the container.[1]

Disposal Route:

Dispose of the contents and the container at an approved waste disposal facility.[7][10]

Follow all local, state, and federal regulations for chemical waste disposal.[1]

Do not allow the substance to enter drains or waterways.[11]

Visual Workflow for Handling and Disposal
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Tetraethylammonium Iodide.
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Start: Receive 
Tetraethylammonium Iodide

Preparation:
- Verify fume hood function
- Check eyewash/shower

- Assemble PPE

Don Personal Protective Equipment:
- Safety Goggles

- Gloves
- Lab Coat

Handling in Fume Hood:
- Weigh/transfer carefully
- Avoid dust generation
- Keep container closed

Storage:
- Cool, dry, well-ventilated area

- Tightly sealed container
- Away from incompatibles

Store unused material

End of Use

Complete experiment Exposure Event?

Retrieve for use

Decontamination:
- Clean work surfaces

- Wash hands thoroughly

Waste Preparation:
- Collect in a labeled, sealed container

Dispose via Approved Waste Facility

No

Administer First Aid
(See Protocol)

Yes

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tetraethylammonium Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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